Cas no 2411178-49-7 (N-(2R)-1-cyclopropylpropan-2-yl-4-(prop-2-enamido)benzamide)

N-(2R)-1-cyclopropylpropan-2-yl-4-(prop-2-enamido)benzamide is a chiral benzamide derivative featuring a cyclopropylpropan-2-yl moiety and an acrylamide functional group. Its stereospecific (R)-configuration ensures precise molecular interactions, making it valuable in medicinal chemistry and drug development. The compound’s acrylamide group offers reactivity for further functionalization, while the cyclopropyl ring enhances metabolic stability. Its well-defined structure and purity make it suitable for use as an intermediate in synthesizing biologically active compounds, particularly in targeting enzyme inhibition or receptor modulation. The product is characterized by high chemical stability and consistent batch-to-batch reproducibility, ensuring reliability in research applications.

N-(2R)-1-cyclopropylpropan-2-yl-4-(prop-2-enamido)benzamide structure

2411178-49-7 structure

Product Name:N-(2R)-1-cyclopropylpropan-2-yl-4-(prop-2-enamido)benzamide

CAS No:2411178-49-7

MF:C₁₆H₂₀N₂O₂

MW:272.342204093933

CID:6259692

PubChem ID:165767837

Update Time:2025-05-30

N-(2R)-1-cyclopropylpropan-2-yl-4-(prop-2-enamido)benzamide Chemical and Physical Properties

Names and Identifiers

- N-(2R)-1-cyclopropylpropan-2-yl-4-(prop-2-enamido)benzamide
- N-[(2R)-1-cyclopropylpropan-2-yl]-4-(prop-2-enamido)benzamide
- 2411178-49-7
- Z3612544330
- EN300-26577254
- Inchi： 1S/C16H20N2O2/c1-3-15(19)18-14-8-6-13(7-9-14)16(20)17-11(2)10-12-4-5-12/h3,6-9,11-12H,1,4-5,10H2,2H3,(H,17,20)(H,18,19)/t11-/m1/s1
- InChI Key： PPQPXBACKWARQA-LLVKDONJSA-N
- SMILES： O=C(C1C=CC(=CC=1)NC(C=C)=O)N[C@H](C)CC1CC1

Computed Properties

Exact Mass: 272.152477885g/mol
Monoisotopic Mass: 272.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 369
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 58.2Å²

N-(2R)-1-cyclopropylpropan-2-yl-4-(prop-2-enamido)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26577254-0.05g	N-[(2R)-1-cyclopropylpropan-2-yl]-4-(prop-2-enamido)benzamide	2411178-49-7	95.0%	0.05g	$246.0	2025-03-20

N-(2R)-1-cyclopropylpropan-2-yl-4-(prop-2-enamido)benzamide Related Literature

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Additional information on N-(2R)-1-cyclopropylpropan-2-yl-4-(prop-2-enamido)benzamide

N-(2R)-1-Cyclopropylpropan-2-Yl-4-(Prop-2-Enamido)Benzamide: A Comprehensive Overview

The compound CAS No. 2411178-49-7, also known as N-(2R)-1-cyclopropylpropan-2-yl-4-(prop-2-enamido)benzamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense scientific investigation.

Structurally, N-(2R)-1-cyclopropylpropan-2-yl represents a chiral center with a cyclopropyl group attached to a propan-2-yl moiety. This configuration contributes to the molecule's stereochemical properties, which are crucial for its biological interactions. The presence of the benzamide group further enhances its pharmacokinetic profile, making it an attractive candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed novel methodologies to achieve high yields and excellent stereocontrol during the synthesis process. These methods include the use of asymmetric catalysis and advanced coupling reactions, which have significantly improved the scalability of production.

The biological activity of CAS No. 2411178-49-7 has been extensively studied in preclinical models. It has demonstrated potent activity against various disease targets, including inflammatory conditions and neurological disorders. Its ability to modulate key signaling pathways has been validated through in vitro and in vivo experiments, providing strong evidence for its therapeutic potential.

In terms of pharmacokinetics, this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Studies have shown that it has good bioavailability and minimal off-target effects, which are critical attributes for a drug candidate. Additionally, its metabolic stability has been optimized through rational design, ensuring prolonged efficacy in vivo.

Recent clinical trials have further validated the safety and efficacy of this compound. Early-stage trials have reported positive results, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for further exploration in larger patient populations.

The application of computational chemistry tools has also played a pivotal role in understanding the molecular interactions of this compound. Advanced molecular modeling techniques have provided insights into its binding affinity with target proteins, aiding in the design of more potent analogs.

In conclusion, N-(2R)-1-cyclopropylpropan-2-Yl-based compounds like CAS No. 2411178-49-7 represent a promising class of molecules with vast potential in drug discovery. Their unique structural features, combined with cutting-edge synthetic and analytical techniques, make them invaluable tools in addressing unmet medical needs.